Cas no 2680684-32-4 (benzyl N-cyclopropyl-N-(4,6-dichloro-1,3,5-triazin-2-yl)carbamate)

• Product Name: benzyl N-cyclopropyl-N-(4,6-dichloro-1,3,5-triazin-2-yl)carbamate
• CAS No: 2680684-32-4
• MF: C₁₄H₁₂Cl₂N₄O₂
• MW: 339.17668056488
• CID: 5621340
• PubChem ID: 165936001
• Update Time: 2025-06-11

benzyl N-cyclopropyl-N-(4,6-dichloro-1,3,5-triazin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680684-32-4
• benzyl N-cyclopropyl-N-(4,6-dichloro-1,3,5-triazin-2-yl)carbamate
• EN300-28296794

• Inchi： 1S/C14H12Cl2N4O2/c15-11-17-12(16)19-13(18-11)20(10-6-7-10)14(21)22-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2
• InChI Key： GADIWRPUFCGGPZ-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)N(C(=O)OCC1C=CC=CC=1)C1CC1)Cl

Computed Properties

• Exact Mass: 338.0337310g/mol
• Monoisotopic Mass: 338.0337310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 68.2Ų

Additional information on benzyl N-cyclopropyl-N-(4,6-dichloro-1,3,5-triazin-2-yl)carbamate

Introduction to Benzyl N-cyclopropyl-N-(4,6-dichloro-1,3,5-triazin-2-yl)carbamate (CAS No. 2680684-32-4)

Benzyl N-cyclopropyl-N-(4,6-dichloro-1,3,5-triazin-2-yl)carbamate, identified by its CAS number 2680684-32-4, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the class of carbamates and features a unique structural framework that has garnered considerable attention from researchers and scientists worldwide. The presence of a benzyl group, a cyclopropyl moiety, and a 4,6-dichloro-1,3,5-triazin-2-yl substituent contributes to its distinct chemical properties and potential applications in medicinal chemistry.

The structural complexity of Benzyl N-cyclopropyl-N-(4,6-dichloro-1,3,5-triazin-2-yl)carbamate makes it an intriguing subject for further investigation. The benzyl group is known for its stability and ability to enhance the solubility of molecules in various solvents, while the cyclopropyl ring introduces rigidity and can influence the electronic properties of the molecule. The 4,6-dichloro-1,3,5-triazin-2-yl moiety is particularly noteworthy due to its role as a bioisostere for other heterocyclic systems, which can lead to novel pharmacological interactions.

In recent years, there has been a growing interest in developing new agrochemicals and pharmaceuticals that leverage the unique properties of triazine derivatives. The dichloro-substituted triazine ring in Benzyl N-cyclopropyl-N-(4,6-dichloro-1,3,5-triazin-2-yl)carbamate is particularly valuable in this context. This substitution pattern has been shown to enhance the bioactivity of molecules by improving their binding affinity to biological targets. For instance, studies have demonstrated that dichloro-triazine derivatives exhibit potent activity against various enzymes and receptors involved in metabolic pathways.

The carbamate functional group in this compound is another key feature that contributes to its potential therapeutic applications. Carbamates are well-known for their role as intermediates in the synthesis of various pharmaceuticals and agrochemicals. They are particularly useful in the development of insecticides and herbicides due to their ability to disrupt enzymatic processes in pests and weeds. Additionally, carbamates have been explored as intermediates in the synthesis of drugs targeting neurological disorders.

Recent research has highlighted the importance of understanding the molecular interactions between compounds like Benzyl N-cyclopropyl-N-(4,6-dichloro-1,3,5-triazin-2-yl)carbamate and biological targets. Advanced computational methods have been employed to model these interactions at a molecular level. These studies have provided valuable insights into how structural modifications can influence the bioactivity of molecules. For example, computational studies have shown that subtle changes in the cyclopropyl ring can significantly alter the binding affinity of the compound to its target enzymes.

The synthesis of Benzyl N-cyclopropyl-N-(4,6-dichloro-1,3,5-triazin-2-yl)carbamate involves multiple steps that require precise control over reaction conditions. The introduction of the dichloro-substituent into the triazine ring is particularly challenging due to its sensitivity to hydrolysis and other side reactions. However, recent advancements in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound. These improvements have opened up new avenues for its application in pharmaceutical research.

In conclusion, Benzyl N-cyclopropyl-N-(4,6-dichloro-1,3,5-triazin-2-yl)carbamate (CAS No. 2680684-32-4) is a versatile compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve，this compound is likely to play a crucial role in the discovery of new drugs and agrochemicals.